4-Nitro-1H-imidazole-2-carbaldehyde
Overview
Description
4-Nitro-1H-imidazole-2-carbaldehyde is a derivative of imidazole . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole .
Molecular Structure Analysis
The molecular formula of this compound is C4H3N3O3 . It is a derivative of imidazole, which is a five-membered heterocyclic compound containing two nitrogen atoms .Chemical Reactions Analysis
Imidazole derivatives, including this compound, are known for their versatile reactivity. They serve as key building blocks for the preparation of diverse heterocyclic compounds and pharmaceutical intermediates .Scientific Research Applications
Synthesis of pH-Sensitive Spin Probes
4-Nitro-1H-imidazole-2-carbaldehyde has been utilized in the synthesis of pH-sensitive spin probes. Specifically, 4,4-Dimethyl-4H-imidazole-5-carbaldehyde oxime 3-oxides were prepared by oxidation and nitrosation of 4,5,5-trimethyl-2,5-dihydro-1H-imidazol-1-ols. These compounds were then converted to 5-(di)alkylamino-4H-imidazole 3-oxides and treated with AlkMgX, followed by oxidation to yield stable nitroxides, which are pH-sensitive spin probes (Kirilyuk et al., 2003).
Facilitating Organic Synthesis
The compound has facilitated the synthesis of 1,2,4-trisubstituted-1H-imidazole-5-carbaldehydes via copper-catalyzed oxidative coupling of amidines and α,β-unsaturated aldehydes. This process is notable for preserving the aldehyde group and employs cheap catalysts under mild conditions, contributing to high atom economy (Li et al., 2015).
Green Synthesis in Aqueous Medium
Imidazole has been used as a mild Lewis basic catalyst for the Henry reactions in aqueous medium. This method efficiently synthesizes 2-nitroalkanols and is notable for its mild reaction conditions and avoidance of specific side reactions. It's a step towards green synthesis, utilizing water as the reaction medium and allowing the recycling of the catalyst (Phukan et al., 2008).
Building Blocks in Medical Chemistry
This compound derivatives have been used as building blocks in medical chemistry. Derivatives like 4-methyl-5-imidazole carbaldehyde have been used to synthesize various biologically active molecules. The versatility of these compounds is demonstrated by their transformation into various derivatives like benzoxazole, benzothiazole, and benzoimidazole, potentially displaying biological activities (Orhan et al., 2019).
Synthesis of Alkaloids
The compound has played a crucial role in synthesizing 2-amino-1H-imidazol-4-carbaldehyde derivatives, which are key building blocks for synthesizing various 2-aminoimidazole alkaloids. These alkaloids include oroidin, hymenidin, dispacamide, monobromodispacamide, and ageladine A, highlighting its significance in synthetic organic chemistry (Ando & Terashima, 2010).
Safety and Hazards
Properties
IUPAC Name |
5-nitro-1H-imidazole-2-carbaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3N3O3/c8-2-3-5-1-4(6-3)7(9)10/h1-2H,(H,5,6) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDIIOVRYTOGGBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=N1)C=O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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